Cas no 249889-70-1 (1,6-naphthyridin-4-amine hydrochloride)

• Product Name: 1,6-naphthyridin-4-amine hydrochloride
• CAS No: 249889-70-1
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD09878927
• CID: 2182024
• PubChem ID: 71436387
• Update Time: 2025-10-17

1,6-naphthyridin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,6]Naphthyridin-4-ylamine hydrochloride
• 249889-70-1
• 1,6-naphthyridin-4-amine;hydrochloride
• SB36177
• 1,6-naphthyridin-4-amine hydrochloride
• ZJA88970
• DB-258417
• 1,6-naphthyridin-4-aminehydrochloride
• MFCD09878927
• CS-0342358
• EN300-98659
• AKOS024015552
• 1,6-Naphthyridin-4-amine, hydrochloride (1:1)

• MDL： MFCD09878927
• Inchi： 1S/C8H7N3.ClH/c9-7-1-4-11-8-2-3-10-5-6(7)8;/h1-5H,(H2,9,11);1H
• InChI Key： DRYXZLOBKCGHOT-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(=C2C=NC=CC=12)N

Computed Properties

• Exact Mass: 181.041
• Monoisotopic Mass: 181.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Additional information on 1,6-naphthyridin-4-amine hydrochloride

Research Brief on 1,6-Naphthyridin-4-amine Hydrochloride (CAS: 249889-70-1): Recent Advances and Applications

1,6-Naphthyridin-4-amine hydrochloride (CAS: 249889-70-1) is a chemically significant compound that has garnered attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents, particularly in oncology and infectious diseases. This research brief synthesizes the latest findings on the synthesis, biological activity, and applications of this compound, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including its fused heterocyclic core, make it a promising candidate for targeting various biological pathways. Recent publications highlight its role as a kinase inhibitor, with particular efficacy against tyrosine kinases implicated in cancer progression. For instance, a 2023 study demonstrated its potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, suggesting potential applications in non-small cell lung cancer (NSCLC) therapy.

In addition to its anticancer properties, 1,6-naphthyridin-4-amine hydrochloride has shown promise in antimicrobial applications. A 2024 study revealed its effectiveness against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

The synthesis of 1,6-naphthyridin-4-amine hydrochloride has also seen advancements. Recent protocols emphasize greener chemistry approaches, such as microwave-assisted synthesis, which reduces reaction times and improves yields. These methodological improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Ongoing clinical trials are evaluating derivatives of this compound for various indications, including inflammatory diseases and neurodegenerative disorders. Preliminary results suggest good bioavailability and tolerability profiles, though further pharmacokinetic studies are needed. The compound's versatility as a building block for drug development continues to inspire novel research directions.

In conclusion, 1,6-naphthyridin-4-amine hydrochloride represents a valuable chemical entity with diverse therapeutic potential. Its dual applications in oncology and infectious disease, coupled with improved synthetic methods, position it as a compound of significant interest for future drug discovery efforts. Researchers are encouraged to explore its structure-activity relationships further to unlock additional pharmacological benefits.